Cas no 592550-46-4 (1H-Indole-3-carboxaldehyde,2-methyl-1-propyl-(9CI))

• Product Name: 1H-Indole-3-carboxaldehyde,2-methyl-1-propyl-(9CI)
• CAS No: 592550-46-4
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1017486
• PubChem ID: 4407824
• Update Time: 2025-04-20

1H-Indole-3-carboxaldehyde,2-methyl-1-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2-methyl-1-propyl-(9CI)
• 2-Methyl-1-propyl-1H-indole-3-carboxaldehyde
• AKOS000295267
• 2-Methyl-1-propyl-1H-indole-3-carbaldehyde
• DTXSID101258421
• 592550-46-4

• Inchi： 1S/C13H15NO/c1-3-8-14-10(2)12(9-15)11-6-4-5-7-13(11)14/h4-7,9H,3,8H2,1-2H3
• InChI Key： ZTTWOEQKRBPSBS-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2N(CCC)C=1C

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 22.00000
• LogP: 3.17220